Cas no 1705668-57-0 (3-(3-phenylazepane-1-carbonyl)-1H-indole)

• Product Name: 3-(3-phenylazepane-1-carbonyl)-1H-indole
• CAS No: 1705668-57-0
• MF: C₂₁H₂₂N₂O
• MW: 318.412185192108
• CID: 6051676
• PubChem ID: 90608523
• Update Time: 2025-07-13

3-(3-phenylazepane-1-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenylazepane-1-carbonyl)-1H-indole
• 1705668-57-0
• AKOS025081825
• F6381-3800
• (1H-indol-3-yl)(3-phenylazepan-1-yl)methanone
• 1H-indol-3-yl-(3-phenylazepan-1-yl)methanone

• Inchi： 1S/C21H22N2O/c24-21(19-14-22-20-12-5-4-11-18(19)20)23-13-7-6-10-17(15-23)16-8-2-1-3-9-16/h1-5,8-9,11-12,14,17,22H,6-7,10,13,15H2
• InChI Key： XZWVFRRRPOSQAQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C=CC=CC1=2)N1CCCCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 318.173213330g/mol
• Monoisotopic Mass: 318.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.1Ų

Additional information on 3-(3-phenylazepane-1-carbonyl)-1H-indole

Introduction to 3-(3-phenylazepane-1-carbonyl)-1H-indole (CAS No. 1705668-57-0)

3-(3-phenylazepane-1-carbonyl)-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1705668-57-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused aromatic and nitrogen-containing rings, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of 3-(3-phenylazepane-1-carbonyl)-1H-indole incorporates a phenylazepane moiety linked to an indole core through an acylamidine bond. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development. The phenylazepane ring system, derived from azepane with a phenyl substituent, contributes to the compound's stability and lipophilicity, while the indole moiety is renowned for its role in various biological processes and its presence in numerous pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from indole derivatives. The combination of the indole scaffold with other heterocyclic systems, such as azepane, has led to the discovery of compounds with enhanced pharmacological profiles. Studies have demonstrated that molecules containing the indole moiety often exhibit significant interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological pathways.

One of the most compelling aspects of 3-(3-phenylazepane-1-carbonyl)-1H-indole is its potential as a precursor for more complex drug candidates. The acylamidine linkage between the phenylazepane and indole units provides a versatile chemical handle for further functionalization. This allows medicinal chemists to modify the molecule in various ways, such as introducing additional substituents or altering the connectivity of functional groups, to optimize its biological activity and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and screening of novel compounds like 3-(3-phenylazepane-1-carbonyl)-1H-indole. These tools enable researchers to predict the binding affinity of a molecule to specific targets with high accuracy, thereby accelerating the drug discovery process. Moreover, high-throughput screening (HTS) techniques have been employed to identify lead compounds that exhibit promising biological activity against various disease-related targets.

The pharmacological potential of 3-(3-phenylazepane-1-carbonyl)-1H-indole has been explored in several preclinical studies. These investigations have highlighted its ability to interact with key biological pathways involved in inflammation, neurodegeneration, and cancer. For instance, studies suggest that this compound may inhibit certain enzymes implicated in inflammatory responses, thereby reducing symptoms associated with chronic inflammatory diseases.

In addition to its anti-inflammatory properties, preliminary research indicates that 3-(3-phenylazepane-1-carbonyl)-1H-indole may possess neuroprotective effects. The indole moiety is particularly relevant in this context, as it is found in several natural products known for their cognitive-enhancing and neuroprotective activities. Further investigation into the mechanisms by which this compound exerts its effects on neural cells could lead to new therapeutic strategies for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(3-phenylazepane-1-carbonyl)-1H-indole represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions, acylation, and nucleophilic substitution. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to enhance the efficiency and selectivity of these processes.

The structural complexity of 3-(3-phenylazepane-1-carbonyl)-1H-indole presents both challenges and opportunities for further chemical manipulation. Researchers are continually exploring new synthetic routes to access derivatives with improved properties. For example, introducing fluorine atoms into the molecule could enhance its metabolic stability or binding affinity to biological targets. Similarly, modifying the substitution pattern on the indole ring may lead to compounds with altered pharmacological profiles.

The development of novel pharmaceuticals relies heavily on collaboration between synthetic chemists, biologists, and pharmacologists. By combining expertise across these disciplines, researchers can accelerate the translation of laboratory discoveries into clinical applications. The study of compounds like 3-(3-phenylazepane-1-carbonyl)-1H-indole exemplifies this interdisciplinary approach, where structural insights from chemistry are integrated with functional assays from biology to uncover new therapeutic possibilities.

In conclusion, 3-(3-phenylazepane-1-carbonyl)-1H-indole (CAS No. 1705668-57-0) represents a promising candidate for further exploration in drug discovery. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of next-generation pharmaceuticals targeting various diseases.